[(3-Carboxy-4-nitrophenyl)methyl](triphenyl)phosphanium bromide

• CAS No.: 89541-18-4
• Molecular Formula: C26H21BrNO4P
• Molecular Weight: 522.3 g/mol
• IUPAC Name: (3-carboxy-4-nitrophenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C26H20NO4P.BrH/c28-26(29)24-18-20(16-17-25(24)27(30)31)19-32(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23;/h1-18H,19H2;1H
• InChI Key: OEMWVADQYRVJSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

[(3-Carboxy-4-nitrophenyl)methyl](triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C26H21BrNO4P and its molecular weight is 522.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15 g (57.7 millimoles) of 3-bromomethyl-6-nitro-benzoic acid, 15.17 g (57.7 millimoles) of triphenyl phosphine and 70 ml anhydrous toluene is refluxed for 2 hours. The precipitated product is filtered off, washed with ether and dried. Thus 21.15 g of the title compound are obtained, yield 71%.